Cas no 61114-45-2 (2-(3,4-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 61114-45-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 519657
• PubChem ID: 13972273
• Update Time: 2025-11-03

2-(3,4-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-(3,4-dimethoxyphenyl)-
• SKF 10714J
• 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine

• Inchi： 1S/C11H15NO2/c1-13-10-4-3-7(5-11(10)14-2)8-6-9(8)12/h3-5,8-9H,6,12H2,1-2H3
• InChI Key： XHUGSONRPJURKN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1CC1N)OC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine

Research Brief on 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine (CAS: 61114-45-2): Recent Advances and Applications

2-(3,4-dimethoxyphenyl)cyclopropan-1-amine (CAS: 61114-45-2) is a cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent synthetic methodologies for 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving high enantioselectivity (up to 98% ee) and yield (85%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in CNS drug development where stereochemistry often determines pharmacological activity and safety profiles.

Pharmacological investigations have revealed promising neuroprotective properties of 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine derivatives. Research published in ACS Chemical Neuroscience (2024) demonstrated that certain structural analogs exhibit potent MAO-B inhibitory activity with IC50 values in the low nanomolar range. These findings suggest potential applications in Parkinson's disease therapy, particularly given the compound's ability to cross the blood-brain barrier, as confirmed by in vivo pharmacokinetic studies in rodent models.

The compound's mechanism of action has been further elucidated through recent molecular modeling studies. A Nature Communications paper (2023) utilized cryo-EM and molecular dynamics simulations to characterize its interaction with serotonin receptors, particularly the 5-HT2A subtype. These structural insights are facilitating the rational design of next-generation antidepressants and antipsychotics that leverage the unique conformational constraints imposed by the cyclopropylamine moiety.

Emerging applications in cancer therapeutics have also been reported. A 2024 study in the Journal of Biological Chemistry identified 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine derivatives as potent inhibitors of lysine-specific demethylase 1 (LSD1), an epigenetic regulator implicated in various cancers. The lead compound from this series showed promising antiproliferative activity against leukemia cell lines while demonstrating favorable selectivity indices in preliminary toxicity screens.

Ongoing clinical developments include the evaluation of a 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine-based prodrug (PMD-285) currently in Phase I trials for major depressive disorder. Preclinical data presented at the 2024 American Chemical Society National Meeting showed superior pharmacokinetic properties compared to existing therapeutics, with reduced cytochrome P450 inhibition potential, suggesting a lower risk of drug-drug interactions.

In conclusion, recent research on 2-(3,4-dimethoxyphenyl)cyclopropan-1-amine (CAS: 61114-45-2) has significantly expanded our understanding of its synthetic accessibility, pharmacological potential, and therapeutic applications. The compound's versatility as a building block for CNS-active agents and its emerging role in epigenetic cancer therapy position it as a valuable scaffold in modern drug discovery. Future research directions likely include optimization of target selectivity and further exploration of its unique physicochemical properties that enable CNS penetration while minimizing off-target effects.